Cas no 2304634-71-5 ({1-[(tert-butoxy)carbonyl]-6-cyano-1H-indol-3-yl}boronic acid)

• Product Name: {1-[(tert-butoxy)carbonyl]-6-cyano-1H-indol-3-yl}boronic acid
• CAS No: 2304634-71-5
• MF: C₁₄H₁₅BN₂O₄
• MW: 286.09
• MDL: MFCD30471606
• CID: 5107392
• PubChem ID: 90037206
• Update Time: 2026-03-03

{1-[(tert-butoxy)carbonyl]-6-cyano-1H-indol-3-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {1-[(tert-butoxy)carbonyl]-6-cyano-1H-indol-3-yl}boronic acid
• (1-(tert-Butoxycarbonyl)-6-cyano-1H-indol-3-yl)boronic acid
• 2304634-71-5
• (1-[(tert-Butoxy)carbonyl]-6-cyano-1h-indol-3-yl)boronic acid
• {1-[(t-Butoxy)carbonyl]-6-cyano-1H-indol-3-ylboronic acid
• PB42164
• {1-[(tert-butoxy)carbonyl]-6-cyano-1h-indol-3-ylboronic acid
• AS-52922
• AKOS030628511
• P15875
• FJEQIVPJRILZHZ-UHFFFAOYSA-N
• (1-(tert-Butoxycarbonyl)-6-cyano-1H-indol-3-yl)boronicacid
• SCHEMBL15564936
• (1-Boc-6-cyano-1H-indol-3-yl)boronic acid
• CS-0177434
• 1-(TERT-BUTOXYCARBONYL)-6-CYANOINDOL-3-YLBORONIC ACID
• [6-cyano-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-3-yl]boronic acid
• 1-BOC-6-cyanoindole-3-boronic acid
• MFCD30471606

• MDL： MFCD30471606
• Inchi： 1S/C14H15BN2O4/c1-14(2,3)21-13(18)17-8-11(15(19)20)10-5-4-9(7-16)6-12(10)17/h4-6,8,19-20H,1-3H3
• InChI Key： FJEQIVPJRILZHZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC(C#N)=C2)C(B(O)O)=C1

Computed Properties

• Exact Mass: 286.1124871g/mol
• Monoisotopic Mass: 286.1124871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on {1-[(tert-butoxy)carbonyl]-6-cyano-1H-indol-3-yl}boronic acid

Professional Introduction to Compound with CAS No. 2304634-71-5 and Product Name: {1-[(tert-butoxy)carbonyl]-6-cyano-1H-indol-3-yl}boronic acid

The compound with the CAS number 2304634-71-5 and the product name {1-[(tert-butoxy)carbonyl]-6-cyano-1H-indol-3-yl}boronic acid represents a significant advancement in the field of pharmaceutical chemistry and synthetic biology. This boronic acid derivative, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and molecular recognition technologies.

Boronic acids are a class of organoboron compounds that have been extensively studied for their role in various biochemical processes and their utility as intermediates in organic synthesis. The presence of a boronic acid functional group in this compound imparts specific reactivity, making it particularly valuable for Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex molecular architectures. The {1-[(tert-butoxy)carbonyl]-6-cyano-1H-indol-3-yl}boronic acid moiety is particularly noteworthy, as it combines the stability provided by the tert-butoxy carbonyl group with the electron-withdrawing effect of the cyano substituent, enhancing its suitability for various synthetic applications.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Indoles are a class of heterocyclic compounds that are prevalent in natural products and have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The {1H-indol-3-yl} scaffold in this compound is particularly interesting, as it has been implicated in several pharmacologically active molecules. The cyano group further modulates the electronic properties of the indole ring, potentially influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the boronic acid and indole moieties suggests that it could serve as a versatile building block for designing small molecules that interact with biological macromolecules. For instance, boronic acids have been explored as inhibitors of enzymes such as glycosidases and proteases, while indole derivatives are known to modulate receptor activity. The synergistic effects of these functional groups make this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of boronic acids in drug discovery, particularly in the context of targeted therapy. The ability to selectively modulate biological pathways using boronic acid-containing compounds has led to their incorporation into several clinical candidates. The {1-[(tert-butoxy)carbonyl]-6-cyano-1H-indol-3-yl}boronic acid derivative, with its well-defined reactivity and structural features, could be utilized to develop new drugs that exploit these interactions. For example, it might be employed to create inhibitors that target specific enzymes involved in disease pathways or to design probes for studying protein-protein interactions.

The synthesis of this compound also underscores the advancements in synthetic methodologies that have enabled the efficient preparation of complex boronic acids. Modern techniques such as palladium-catalyzed cross-coupling reactions have made it possible to construct intricate molecular frameworks with high precision. The tert-butoxy carbonyl group not only provides stability during synthesis but also serves as a protecting group that can be selectively removed under mild conditions, allowing for further functionalization. This level of control is crucial for developing multi-step synthetic routes that yield high yields and purity.

Moreover, the cyano group in the {1H-indol-3-yl} moiety introduces an additional layer of reactivity that can be exploited for further derivatization. Cyano-substituted indoles have been shown to exhibit enhanced bioavailability and metabolic stability, making them attractive candidates for drug development. By incorporating this group into the boronic acid derivative, researchers can explore novel chemical space while leveraging established pharmacophores.

In conclusion, the compound with CAS number 2304634-71-5 and product name {1-[(tert-butoxy)carbonyl]-6-cyano-1H-indol-3-yl}boronic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional properties make it a valuable tool for synthetic applications and drug discovery. The combination of a boronic acid moiety with an indole scaffold offers numerous possibilities for designing novel therapeutic agents that target various disease pathways. As research continues to uncover new applications for this class of compounds, their importance in medicinal chemistry is likely to grow even further.